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Compound of Interest

Compound Name: 1-Adamantaneacetonitrile

Cat. No.: B096368

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Adamantaneacetonitrile, a key
pharmaceutical intermediate. The document details its physicochemical properties, outlines
experimental protocols for its synthesis and analysis, and presents a logical workflow for its
preparation and characterization. The unique rigid, lipophilic cage structure of the adamantane
moiety makes its derivatives, such as 1-Adamantaneacetonitrile, valuable scaffolds in
medicinal chemistry.

Data Presentation: Physicochemical Properties

The quantitative data for 1-Adamantaneacetonitrile are summarized in the table below for
easy reference.
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Property Value Reference
Molecular Weight 175.28 g/mol [1]
Molecular Formula Ci2H17N [1][2]

CAS Number 16269-13-9 [11[2]
IUPAC Name 2-(Adamantan-1-yl)acetonitrile [2]

Melting Point 71.5-77.5°C [2]
Appearance White crystals or powder [2]
Solubility Sparingly soluble in water [1]

Purity (Assay by GC) >96.0% [2]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 1-Adamantaneacetonitrile

are provided below. These protocols are based on established chemical principles for

adamantane derivatives and standard analytical techniques.

Synthesis of 1-Adamantaneacetonitrile from 1-
Bromoadamantane

This protocol describes a representative synthesis of 1-Adamantaneacetonitrile via

nucleophilic substitution of 1-bromoadamantane with a cyanide salt.

Materials:

Deionized water

1-Bromoadamantane

Sodium cyanide (or other suitable cyanide salt)

Diethyl ether (or other suitable extraction solvent)

Dimethyl sulfoxide (DMSO) or other suitable polar aprotic solvent
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e Anhydrous magnesium sulfate

e Rotary evaporator

o Standard laboratory glassware and magnetic stirrer
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-
bromoadamantane in a minimal amount of DMSO.

e Add an equimolar amount of sodium cyanide to the solution.

e Heat the reaction mixture to a temperature of 80-100 °C and stir for several hours until the
reaction is complete (monitoring by TLC or GC-MS is recommended).

o After the reaction is complete, cool the mixture to room temperature and pour it into a
separatory funnel containing deionized water.

o Extract the aqueous layer multiple times with diethyl ether.
o Combine the organic extracts and wash them with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude product.

o Purify the crude 1-Adamantaneacetonitrile by recrystallization or column chromatography.

Analytical Characterization

1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

GC-MS is a powerful technique for assessing the purity of 1-Adamantaneacetonitrile and
confirming its molecular weight.

Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a capillary column (e.g., DB-5MS).
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e Carrier Gas: Helium at a constant flow rate.
e Injector Temperature: 250 °C.

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a
few minutes, then ramp up to a final temperature (e.g., 280 °C) to ensure elution of the
compound.

e Mass Spectrometer: Electron Impact (El) ionization at 70 eV.
e Mass Range: Scan from m/z 40 to 400.

Sample Preparation: Prepare a dilute solution of 1-Adamantaneacetonitrile in a volatile
organic solvent such as dichloromethane or ethyl acetate.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 3C NMR spectroscopy are essential for the structural elucidation of 1-
Adamantaneacetonitrile.

Instrumentation and Conditions:

 NMR Spectrometer: 300 MHz or higher.

o Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-de).
 Internal Standard: Tetramethylsilane (TMS) at 0.00 ppm.

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL of
the deuterated solvent in an NMR tube.[3][4]

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and characterization of
1-Adamantaneacetonitrile.
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Caption: Workflow for the synthesis and analysis of 1-Adamantaneacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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